Cas no 1247929-39-0 (3-methoxy-1-3-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 3-methoxy-1-3-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 1247929-39-0
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• MDL: MFCD16821992
• CID: 4580678
• PubChem ID: 62608491
• Update Time: 2023-11-24

3-methoxy-1-3-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1-[3-(trifluoromethyl)phenyl]propan-1-amine
• N12956
• 3-methoxy-1-3-(trifluoromethyl)phenylpropan-1-amine

• MDL： MFCD16821992
• Inchi： 1S/C11H14F3NO/c1-16-6-5-10(15)8-3-2-4-9(7-8)11(12,13)14/h2-4,7,10H,5-6,15H2,1H3
• InChI Key： OOCWVYDNWHLHQJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(CCOC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 208
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes